2-Chlorothieno[3,2-c]pyridine

• IUPAC Name: 2-chlorothieno[3,2-c]pyridine
• InChI: InChI=1S/C7H4ClNS/c8-7-3-5-4-9-2-1-6(5)10-7/h1-4H
• InChI Key: CIYODSVWOYQSOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC2=C1SC(=C2)Cl
• Molecular Formula: C7H4ClNS
• DSSTOX Substance ID: DTXSID30344601
• Molecular Weight: 169.63 g/mol
• CAS RN: 28783-23-5

Description

2-Chlorothieno[3,2-c]pyridine is a chemical compound with the molecular formula C7H4ClNS. It is a synthetic intermediate useful for pharmaceutical synthesis. The molecular weight of this compound is 169.63 Da.

Synthesis Analysis

The synthesis of 2-Chlorothieno[3,2-c]pyridine derivatives involves the reaction of 3-bromo-4-chlorothieno[3,2-c]pyridine with cyclic amine, followed by a Suzuki reaction with boronic acids. Another synthesis method involves the reaction of methyl 2-aminothiophene-3-carboxylate with urea.

Molecular Structure Analysis

The molecular structure of 2-Chlorothieno[3,2-c]pyridine consists of a bicyclic system with a chlorine atom attached to one of the carbon atoms in the ring. The ring nitrogen acts as a hydrogen bond acceptor interacting with a backbone amide NH-group.

Physical And Chemical Properties Analysis

2-Chlorothieno[3,2-c]pyridine is a solid compound. Its fluorescence properties can be affected by the substituent at the R3 position. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Safety and Hazards

2-Chlorothieno[3,2-c]pyridine is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to avoid getting it in eyes, on skin, or on clothing.